Cas no 2171825-97-9 (2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid)

• Product Name: 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid
• CAS No: 2171825-97-9
• MF: C₁₀H₆F₂N₂O₂S
• MW: 256.228647708893
• CID: 6027400
• PubChem ID: 165833209
• Update Time: 2025-10-31

2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid
• 2171825-97-9
• EN300-1461570
• 2-[5-(difluoromethyl)thiophen-2-yl]pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H6F2N2O2S/c11-8(12)6-1-2-7(17-6)9-13-4-3-5(14-9)10(15)16/h1-4,8H,(H,15,16)
• InChI Key： TUULSOVXQDTTRA-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=CC=C1C1N=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 256.01180494g/mol
• Monoisotopic Mass: 256.01180494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid

2-5-(Difluoromethyl)Thiophen-2-ylPyrimidine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171825-97-9, known as 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a thiophene moiety and a carboxylic acid group. The presence of the difluoromethyl substituent further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents. The pyrimidine core is a well-known scaffold in medicinal chemistry, often associated with anti-cancer and anti-inflammatory properties. The thiophene ring, on the other hand, contributes to the molecule's stability and ability to interact with biological targets such as kinases and proteases.

One of the most promising applications of 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid lies in its potential as an anti-tumor agent. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable candidate for further preclinical studies. The difluoromethyl group plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring optimal bioavailability and target engagement.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. Recent findings suggest that it acts as a potent inhibitor of certain protein kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The integration of the thiophene moiety into the pyrimidine framework has been shown to significantly enhance the compound's binding affinity to these targets.

The synthesis of 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring system, followed by the introduction of the thiophene substituent and subsequent functionalization to introduce the carboxylic acid group. The use of advanced synthetic techniques ensures high yields and purity, making this compound accessible for large-scale studies.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological profile. Initial assessments indicate that it exhibits low toxicity towards non-target organisms, which is a critical factor for its potential use in agricultural or pharmaceutical applications.

In conclusion, 2-5-(difluoromethyl)thiophen-2-ylpyrimidine-4-carboxylic acid represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research focusing on its mechanism of action, pharmacokinetics, and efficacy in animal models, this compound holds immense promise for addressing unmet medical needs in oncology and beyond.